Cas no 18674-61-8 (2,6,6-Trimethyltetrahydropyran-2,5-dicarboxylic acid)
18674-61-8 structure
Product Name:2,6,6-Trimethyltetrahydropyran-2,5-dicarboxylic acid
CAS No:18674-61-8
MF:C10H16O5
MW:216.231043815613
CID:2678209
Update Time:2023-08-07
2,6,6-Trimethyltetrahydropyran-2,5-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- NSC693422
- Cineolic acid
- NCI60_033461
- 2,6,6-trimethyltetrahydropyran-2,5-dicarboxylic acid
- 2,6,6-Trimethyltetrahydro-2H-pyran-2,5-dicarboxylic acid
- 2,6,6-Trimethyltetrahydropyran-2,5-dicarboxylic acid
-
- Inchi: 1S/C10H16O5/c1-9(2)6(7(11)12)4-5-10(3,15-9)8(13)14/h6H,4-5H2,1-3H3,(H,11,12)(H,13,14)
- InChI Key: KTSCHRREMZDLIP-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)(C)CCC(C(=O)O)C1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 296
- Topological Polar Surface Area: 83.8
2,6,6-Trimethyltetrahydropyran-2,5-dicarboxylic acid Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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